5-((4-Chlorophenyl)(4-ethylpiperazin-1-yl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[(4-chlorophenyl)-(4-ethylpiperazin-1-yl)methyl]-2-ethyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C19H24ClN5OS/c1-3-15-21-19-25(22-15)18(26)17(27-19)16(13-5-7-14(20)8-6-13)24-11-9-23(4-2)10-12-24/h5-8,16,26H,3-4,9-12H2,1-2H3
• InChI Key: KKVMNPBABXWCIA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C(=C(SC2=N1)C(C3=CC=C(C=C3)Cl)N4CCN(CC4)CC)O
• Molecular Formula: C19H24ClN5OS
• Molecular Weight: 405.9 g/mol

Description

5-((4-Chlorophenyl)(4-ethylpiperazin-1-yl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C19H24ClN5OS and its molecular weight is 405.95. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activities

Research into structurally related 1,2,4-triazole derivatives has demonstrated potential antimicrobial applications. Bektaş et al. (2007) synthesized novel derivatives and found some to possess moderate to good antimicrobial activities against tested microorganisms, suggesting potential utility in developing new antimicrobial agents (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).

Spectroscopic and Quantum Mechanical Studies

Vibrational spectroscopic techniques, coupled with quantum mechanical studies, have been employed to investigate compounds with similar structural motifs. For instance, Kuruvilla et al. (2018) utilized FT-IR and FT-Raman spectroscopy alongside density functional theory to study the spectroscopic properties of a related compound, providing insights into its structural characteristics and potential biological activity (Kuruvilla, Prasana, Muthu, & George, 2018).

Serotonin Receptor Affinity

Łażewska et al. (2019) designed and synthesized a series of triazinylpiperazines to evaluate their affinity for the human serotonin 5-HT6 receptor. Through experimental and theoretical studies, they identified compounds with significant affinity, highlighting the critical role of structural elements in interacting with biological targets (Łażewska, Kurczab, Więcek, Satała, Kieć‐Kononowicz, & Handzlik, 2019).

Pharmacological Profiling

The pharmacological profile of compounds within this chemical class has also been a focus, with studies like that by Kimura et al. (2004) exploring the potent and orally active 5-HT2C receptor agonist properties of certain derivatives, emphasizing their therapeutic potential (Kimura, Hatanaka, Naitou, Maeno, Shimada, Koakutsu, Wanibuchi, & Yamaguchi, 2004).

Structural and Molecular Analysis

Studies have also delved into the structural characterization and molecular analysis of similar compounds, offering detailed insights into their chemical behavior and interactions. For example, Karczmarzyk and Malinka (2008) conducted X-ray analysis and computational investigations to understand the analgesic action of isothiazolopyridine derivatives, correlating molecular geometry with pharmacological activity (Karczmarzyk & Malinka, 2008).